1-[(2-oxo-1,2-dihydro-4-quinolinyl)carbonyl]-1',4'-dihydro-3'H-spiro[piperidine-4,2'-quinoxalin]-3'-one

• IUPAC Name: 1'-(2-oxo-1H-quinoline-4-carbonyl)spiro[1,4-dihydroquinoxaline-3,4'-piperidine]-2-one
• InChI: InChI=1S/C22H20N4O3/c27-19-13-15(14-5-1-2-6-16(14)23-19)20(28)26-11-9-22(10-12-26)21(29)24-17-7-3-4-8-18(17)25-22/h1-8,13,25H,9-12H2,(H,23,27)(H,24,29)
• InChI Key: XOAGWOJFBHDLDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NC3=CC=CC=C3N2)C(=O)C4=CC(=O)NC5=CC=CC=C54
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

Spiro compounds, especially those involving piperidine and quinoline units, are of significant interest due to their pharmacological relevance and unique 3D architectures. The synthesis and investigation of these compounds provide insights into their potential applications and fundamental chemical properties.

Synthesis Analysis

The synthesis of spiro compounds like "1-[(2-oxo-1,2-dihydro-4-quinolinyl)carbonyl]-1',4'-dihydro-3'H-spiro[piperidine-4,2'-quinoxalin]-3'-one" can involve solid-phase synthesis techniques. For example, spiroquinazolines were synthesized from commercially available building blocks through a base-mediated tandem reaction including C-arylation followed by cyclization into indazole oxides, and the formation of a 5-membered heterocycle was accomplished by ring expansion into quinazolines (Pospíšilová, Krchňák, & Schütznerová, 2018).

Molecular Structure Analysis

Molecular structure analysis of such compounds can be facilitated by various spectroscopic techniques, including 1H NMR, 13C NMR, and X-ray crystallography. These techniques help in elucidating the complex structures of spiro compounds and confirming the desired product formation.

Chemical Reactions and Properties

Spiro compounds undergo a variety of chemical reactions, including acyl migration under certain conditions, which can lead to the formation of new and interesting molecular scaffolds. For instance, acetyl migration in dihydrospiro(quinoline-2,4'-piperidines) has been observed under debenzylation conditions, showcasing the dynamic behavior of these molecules under chemical transformations (Kouznetsov et al., 2005).